Cas no 937599-22-9 ((2E)-3-(3,5-dibromo-2-butoxyphenyl)acrylic acid)

• Product Name: (2E)-3-(3,5-dibromo-2-butoxyphenyl)acrylic acid
• CAS No: 937599-22-9
• MF: C₁₃H₁₄Br₂O₃
• MW: 378.05646276474
• CID: 3159555
• PubChem ID: 19590706
• Update Time: 2025-05-30

(2E)-3-(3,5-dibromo-2-butoxyphenyl)acrylic acid Chemical and Physical Properties

Names and Identifiers

• (2E)-3-(3,5-dibromo-2-butoxyphenyl)acrylic acid
• 937599-22-9
• STK350981
• 3-(3,5-Dibromo-2-butoxyphenyl)acrylic acid
• CS-0363077
• AKOS000313752
• (E)-3-(3,5-DIBROMO-2-BUTOXYPHENYL)-2-PROPENOIC ACID
• (E)-3-(3,5-dibromo-2-butoxyphenyl)prop-2-enoic acid
• (E)-3-(3,5-dibromo-2-butoxyphenyl)acrylic acid
• (2E)-3-(3,5-dibromo-2-butoxyphenyl)prop-2-enoic acid

• MDL： MFCD08555037
• Inchi： 1S/C13H14Br2O3/c1-2-3-6-18-13-9(4-5-12(16)17)7-10(14)8-11(13)15/h4-5,7-8H,2-3,6H2,1H3,(H,16,17)/b5-4+
• InChI Key： JPSYSSOIGOZIHK-SNAWJCMRSA-N
• SMILES： BrC1=CC(=CC(/C=C/C(=O)O)=C1OCCCC)Br

Computed Properties

• Exact Mass: 377.92892Da
• Monoisotopic Mass: 375.93097Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Coumaric acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids and derivatives Coumaric acids and derivatives

Additional information on (2E)-3-(3,5-dibromo-2-butoxyphenyl)acrylic acid

Comprehensive Overview of (2E)-3-(3,5-dibromo-2-butoxyphenyl)acrylic acid (CAS No. 937599-22-9)

(2E)-3-(3,5-dibromo-2-butoxyphenyl)acrylic acid is a specialized organic compound with significant applications in pharmaceutical and material science research. Its CAS number 937599-22-9 serves as a unique identifier in chemical databases, ensuring precise tracking and regulatory compliance. The compound features a dibrominated phenyl ring and an acrylic acid moiety, which contribute to its reactivity and potential utility in drug discovery and polymer synthesis. Researchers are increasingly exploring its role in photoactive materials and bioactive intermediates, aligning with trends in sustainable chemistry and green synthesis.

In recent years, the demand for halogenated aromatic compounds like (2E)-3-(3,5-dibromo-2-butoxyphenyl)acrylic acid has surged due to their versatility in cross-coupling reactions and catalysis. This compound’s butoxy group enhances solubility in organic solvents, making it valuable for high-throughput screening in medicinal chemistry. Notably, its E-configuration (trans double bond) is critical for stereoselective applications, a topic frequently searched in academic forums. Users often inquire about its synthetic pathways, purification methods, and NMR spectral data, reflecting its relevance in laboratory workflows.

From an industrial perspective, 937599-22-9 is investigated for its potential in advanced material design, particularly in OLEDs (organic light-emitting diodes) and photoresists. Its electron-withdrawing bromine atoms improve thermal stability, a key parameter for electronic-grade chemicals. Discussions on platforms like ResearchGate highlight user interest in its structure-activity relationships (SAR) and scalable production techniques. These queries underscore the need for detailed technical documentation, which this overview aims to address.

Environmental and safety considerations are also pivotal. While not classified as hazardous, proper handling of (2E)-3-(3,5-dibromo-2-butoxyphenyl)acrylic acid requires adherence to GLP standards. Searches for biodegradation pathways and ecotoxicity profiles of similar compounds have risen, reflecting broader concerns about green chemistry. The compound’s low volatility and high melting point further align with safer chemical design principles.

In summary, CAS 937599-22-9 represents a bridge between academic research and industrial innovation. Its multifunctional structure caters to diverse applications, from small-molecule therapeutics to functional polymers. By addressing frequently searched topics like synthetic optimization and application case studies, this article enhances accessibility for chemists and engineers navigating its potential.